6-Ethoxytropine-o-phenoxybenzoate

• CAS No.: 767566-47-2
• Molecular Formula: C23H27NO4
• Molecular Weight: 381.5 g/mol
• IUPAC Name: (6-ethoxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-phenoxybenzoate
• InChI: InChI=1S/C23H27NO4/c1-3-26-22-14-16-13-18(15-20(22)24(16)2)28-23(25)19-11-7-8-12-21(19)27-17-9-5-4-6-10-17/h4-12,16,18,20,22H,3,13-15H2,1-2H3
• InChI Key: FRKQTIPNVDXTLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC2CC(CC1N2C)OC(=O)C3=CC=CC=C3OC4=CC=CC=C4

Description

6-Ethoxytropine-o-phenoxybenzoate is a synthetic ester derived from tropine, a bicyclic amino alcohol found in tropane alkaloids. Its structure combines a 6-ethoxy substitution on the tropine moiety with an o-phenoxybenzoate group. This compound is hypothesized to exhibit antimuscarinic or smooth muscle relaxant properties, analogous to other tropine esters like scopolamine or atropine derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethoxytropine-o-phenoxybenzoate typically involves the esterification of 6-ethoxytropine with o-phenoxybenzoic acid. The reaction is carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually performed in an anhydrous solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of 6-Ethoxytropine-o-phenoxybenzoate follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Ethoxytropine-o-phenoxybenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and amines.

Substitution: Various ester derivatives depending on the nucleophile used.

Scientific Research Applications

6-Ethoxytropine-o-phenoxybenzoate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its pharmacological properties, such as anti-inflammatory and analgesic activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Ethoxytropine-o-phenoxybenzoate involves its interaction with specific molecular targets. It is known to bind to certain receptors and enzymes, modulating their activity. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Comparison with Similar Compounds

A meaningful comparison would require data on structurally or functionally related tropine esters. For example:

Hypothetical Data Table (Illustrative Only)

Compound Name	Core Structure	Substituents	Bioactivity (Hypothetical)	CAS Number
6-Ethoxytropine-o-phenoxybenzoate	Tropine + benzoate	6-ethoxy, o-phenoxybenzoate	Antispasmodic	Not listed
Scopolamine	Tropine + scopine	6,7-epoxide	Antiemetic, anticholinergic	51-34-3
Atropine	Tropine + tropic acid	3α-hydroxyl	Anticholinergic	51-55-8

Key Differences (Based on Structural Analysis):

• Substituent Position : The 6-ethoxy group distinguishes it from scopolamine (6,7-epoxide) and atropine (3α-hydroxyl).
• Ester Group: The o-phenoxybenzoate moiety may alter lipid solubility and receptor binding compared to tropic acid or scopine esters.

Limitations of Available Evidence

The provided sources exclusively catalog chlorinated hydrocarbons and cyclodiene pesticides, which are environmentally persistent toxins. These compounds lack structural or functional relevance to 6-Ethoxytropine-o-phenoxybenzoate, making comparisons invalid. No CAS numbers, pharmacological data, or EPA references for the target compound are listed.

Recommendations for Further Research

To authoritatively compare 6-Ethoxytropine-o-phenoxybenzoate with analogs, consult:

• Peer-reviewed studies on tropine ester pharmacology.
• Patent databases for synthetic routes.
• Regulatory documents (e.g., FDA, EMA) for toxicity profiles.